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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068

An In-depth Technical Review of the Safety Data Sheet (SDS) for Researchers, Scientists, and
Drug Development Professionals

Diisopropyl peroxydicarbonate (IPP) is a highly reactive organic peroxide utilized as a
polymerization initiator in various industrial applications, including the manufacturing of plastics
and resins.[1][2] Due to its inherent instability and potential for hazardous reactions, a thorough
understanding of its safety profile is paramount for personnel handling this compound in
research and development settings. This technical guide provides a comprehensive overview
of the safety information for diisopropyl peroxydicarbonate, drawing from established safety
data sheets and regulatory guidelines.

Chemical and Physical Properties

Diisopropyl peroxydicarbonate is a white crystalline solid at low temperatures, transitioning
to a colorless liquid at room temperature.[3] It possesses a sharp, unpleasant, and pungent
odor.[2][3][4] It is insoluble in water and denser than it, causing it to sink.[4]
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Property Value References
Molecular Formula C8H1406 [11[3]
Molecular Weight 206.19 g/mol [1][4]

White crystalline solid at low
Appearance temperatures, colorless liquid [3]

at room temperature.
Odor Sharp, unpleasant, pungent [21[3114]
Melting Point 10°C (50°F) [4]
Flash Point 79.1°C (174.4°F) [1]
Density 1.080 g/cm3 [3]

Water Solubility

30.5 mg/L at 20°C

[1]3]

Vapor Pressure

17.1 hPa at 20°C

[3]

Refractive Index

1.4034

[1]

Hazard Identification and Classification

Diisopropyl peroxydicarbonate is classified as a hazardous substance due to its reactive and

unstable nature. It is highly flammable, sensitive to shock and heat, and can undergo self-

accelerating decomposition, which may lead to fire or explosion.[2][5][6]

GHS Classification

Hazard Class Category Hazard Statement References
H241: Heating may

Organic Peroxides Type B cause a fire or [5]
explosion

Skin H315: Causes skin

) o Category 2 o [1]
Corrosion/Irritation irritation
Serious Eye H318: Causes serious
o Category 1 [1][5]
Damage/Eye Irritation eye damage
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NFPA 704 Diamond

Category Rating Description
Can cause serious or
Health (Blue) 3 o
permanent injury.
N Will vaporize and readily burn
Flammability (Red) 4
at normal temperatures.
Readily capable of detonation
. or explosive decomposition at
Instability (Yellow) 4
normal temperatures and
pressures.
Special (White) OX Oxidizer

Source: NFPA 704 Diamond Ratings[6]

Toxicological Information

Exposure to diisopropyl peroxydicarbonate can cause adverse health effects. It is a
moderate to severe skin irritant and can cause serious eye damage.[1][7] While inhalation
overexposure is considered unlikely, prolonged exposure may lead to lung edema.[4]

Toxicity Data Value Species References
Oral LD50 2140 mg/kg Rat [1]
Dermal LD50 2025 mg/kg Rabbit [1][8]

Experimental Protocols

The toxicological data presented are typically generated following standardized experimental
protocols, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (OECD 423)
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The acute toxic class method involves a stepwise procedure using a small number of animals.
[1] A starting dose is administered to a group of animals (typically three females), and the
subsequent dose for the next group is adjusted based on the observed mortality or moribundity.
[1] This process continues until the criteria for classification are met. The method is designed to
use fewer animals while still providing sufficient information for hazard classification.[1]

Acute Dermal Toxicity (OECD 402)

This guideline provides a method to assess the health hazards from short-term dermal
exposure to a substance.[9] The test substance is applied to the shaved skin of a small number
of animals of a single sex.[10] The initial dose is selected to elicit signs of toxicity without
causing severe effects or death.[9] Observations for signs of toxicity and mortality are
conducted for at least 14 days.[11]

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[4] A single
dose of the substance is applied to the conjunctival sac of one eye of an animal (typically a
rabbit), with the other eye serving as a control.[12] The eyes are examined at specific intervals
(1, 24, 48, and 72 hours) to assess the severity and reversibility of any lesions.[12] To minimize
animal distress, a weight-of-the-evidence analysis and in vitro testing are recommended before
in vivo studies are conducted.[4]

Handling, Storage, and Emergency Procedures

Due to its high reactivity and instability, strict adherence to handling and storage protocols is
crucial to prevent accidents.

Handling and Storage Workflow

Caption: Workflow for safe handling and storage.

Emergency Procedures

In the event of a spill, fire, or exposure, immediate and appropriate action is necessary to
mitigate the risks.

Caption: Logical steps for responding to a spill.
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Caption: First aid procedures following exposure.

Firefighting Measures

Fires involving diisopropyl peroxydicarbonate are particularly dangerous due to its potential
for explosive decomposition.

o Extinguishing Media: Use water spray. Do not use dry chemical, CO2, or foam, as they may
be ineffective.[4][13]

» Firefighting Procedures: Fight fire from an explosion-resistant location.[5][6] Evacuate the
area for massive fires.[5][6] Use water to cool fire-exposed containers.[13]

e Hazardous Combustion Products: Fires may produce flammable and/or toxic gases,
including acetone, isopropyl alcohol, acetaldehyde, and ethane.[4][5]

Conclusion

Diisopropyl peroxydicarbonate is a valuable chemical initiator with significant hazards that
demand rigorous safety protocols. Researchers, scientists, and drug development
professionals must have a comprehensive understanding of its properties, hazards, and the
appropriate procedures for safe handling, storage, and emergency response. Adherence to the
guidelines outlined in this document, derived from authoritative safety data sheets, is essential
for maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diisopropyl Peroxydicarbonate: A Comprehensive
Safety Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094068#diisopropyl-peroxydicarbonate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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